molecular formula C7H9NO B8634239 (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one

(5S)-5-(1,2-Propadienyl)pyrrolidin-2-one

Cat. No.: B8634239
M. Wt: 123.15 g/mol
InChI Key: XEYSXLKRBATYDV-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5S)-5-(1,2-Propadienyl)pyrrolidin-2-one is a chiral pyrrolidin-2-one derivative featuring a 1,2-propadienyl (allene) group at the 5-position of the lactam ring. The allene moiety introduces unique electronic properties due to its conjugated π-system, with the highest occupied molecular orbital (HOMO) localized at the C1-C2 bond . This electronic configuration facilitates intramolecular interactions, particularly with the carbonyl oxygen, enabling reactions such as the oxa-Diels-Alder reaction under mild conditions . The stereochemistry at the 5-position (S-configuration) further influences its reactivity and chiral recognition in biological or synthetic applications.

Properties

Molecular Formula

C7H9NO

Molecular Weight

123.15 g/mol

InChI

InChI=1S/C7H9NO/c1-2-3-6-4-5-7(9)8-6/h3,6H,1,4-5H2,(H,8,9)/t6-/m1/s1

InChI Key

XEYSXLKRBATYDV-ZCFIWIBFSA-N

Isomeric SMILES

C=C=C[C@@H]1CCC(=O)N1

Canonical SMILES

C=C=CC1CCC(=O)N1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound 2: 3-Methyl-1,2-butadienyl-substituted Pyrrolidin-2-one

  • Structure : The substituent is a 3-methyl-1,2-butadienyl group (C2-C3 HOMO localization).
  • Reactivity : Unlike the target compound, competitive interactions occur between the C2-C3 π-system and the carbonyl group, leading to less predictable reaction pathways (e.g., reduced selectivity in oxa-Diels-Alder reactions) .
Parameter (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one 3-Methyl-1,2-butadienyl Analog
HOMO Localization C1-C2 C2-C3
Reaction Selectivity High (single pathway) Moderate (competing pathways)

(5S)-5-(Azidomethyl)pyrrolidin-2-one

  • Structure : Substituted with an azidomethyl group (CAS 145414-30-8) .
  • Reactivity : The azide group enables click chemistry (e.g., Huisgen cycloaddition), contrasting with the allene’s orbital-driven reactivity.
  • Applications : Widely used in drug discovery for bioconjugation; however, the lactam ring’s hydrogen-bonding capacity remains similar to the target compound .
Parameter Target Compound Azidomethyl Derivative
Functional Group Reactivity Allene (π-orbital interactions) Azide (click chemistry)
Synthetic Utility Cycloadditions, chiral templates Bioconjugation, prodrug synthesis

(5S)-5-(Iodomethyl)pyrrolidin-2-one

  • Structure : Iodomethyl substituent (compound 142 in ) .
  • Reactivity : The iodine atom allows for nucleophilic substitution (e.g., Suzuki coupling), diverging from the allene’s conjugation-driven behavior.
  • Applications : Intermediate in indolizidine alkaloid synthesis; iodinated derivatives are pivotal in cross-coupling reactions .

(-)-(S)-5-(Hydroxydiphenylmethyl)pyrrolidin-2-one

  • Structure : Bulky hydroxydiphenylmethyl group (CAS 149561-81-9) .
  • Steric and Electronic Effects: The diphenyl group increases steric hindrance, reducing ring flexibility and altering solubility.
  • Applications : Chiral auxiliary in asymmetric synthesis; contrastingly, the target compound’s allene group prioritizes orbital interactions over steric effects .

Functional and Pharmacological Comparisons

Kinase Inhibitor Derivatives ()

Pyrrolidin-2-one derivatives with imidazo[1,2-b]pyridazine substituents (e.g., (S)-1-(3,3-dimethylbutyl)-5-(((3-phenylimidazo[1,2-b]pyridazin-6-yl)amino)methyl)pyrrolidin-2-one) exhibit kinase inhibitory activity . The target compound’s allene group could modulate binding affinity via π-orbital interactions with enzyme active sites, whereas bulkier substituents (e.g., imidazo groups) enhance target specificity .

Prostaglandin Receptor Ligands ()

A structurally complex derivative, (5S)-5-[(3R)-4,4-difluoro-3-hydroxy-4-phenylbutyl]pyrrolidin-2-one, binds to the prostaglandin E receptor EP4 . Here, fluorinated alkyl chains and aromatic groups optimize receptor affinity, contrasting with the allene’s role in electronic modulation.

Preparation Methods

Cyclization of γ-Amino Acids

The pyrrolidin-2-one scaffold is classically synthesized via cyclization of γ-amino acids under dehydrating conditions. For example, N-protected-5-aminopentanoic acid undergoes lactamization using carbodiimides (e.g., DCC) or protic acids (e.g., HCl in refluxing toluene). This method, however, lacks stereocontrol at the 5-position, necessitating subsequent resolution or asymmetric synthesis.

Ring-Closing Metathesis (RCM)

Transition-metal-catalyzed RCM offers a stereocontrolled route to pyrrolidinones. A diene precursor such as N-allyl-4-pentenamide undergoes metathesis using Grubbs catalysts (e.g., RuCl₂(PCy₃)₂(CHPh)) to form the lactam ring. This approach allows for tunable stereochemistry through substrate design but requires orthogonal protection of the allenyl group to prevent side reactions.

Allenyl Group Introduction

Palladium-Catalyzed Cross-Coupling

The Sonogashira coupling, widely employed in the patent literature, enables the introduction of acetylenic groups. For instance, a 5-bromo-pyrrolidin-2-one intermediate reacts with propargyl alcohol in the presence of Pd(PPh₃)₂Cl₂, CuI, and triethylamine to yield a 5-ethynyl derivative. Subsequent base-mediated isomerization (e.g., KOtBu in THF) converts the alkyne to the allenyl group.

Representative Reaction:

5-Bromo-pyrrolidin-2-one+HC≡CCH2OHPd(PPh3)2Cl2,CuI5-Ethynyl-pyrrolidin-2-oneKOtBu(5S)-5-(1,2-Propadienyl)pyrrolidin-2-one\text{5-Bromo-pyrrolidin-2-one} + \text{HC≡CCH}2\text{OH} \xrightarrow{\text{Pd(PPh}3\text{)}2\text{Cl}2, \text{CuI}} \text{5-Ethynyl-pyrrolidin-2-one} \xrightarrow{\text{KOtBu}} \text{(5S)-5-(1,2-Propadienyl)pyrrolidin-2-one}

Organometallic Additions

Grignard or organozinc reagents facilitate direct allenylation. For example, treatment of 5-keto-pyrrolidin-2-one with allenylmagnesium bromide (CH₂=C=CHMgBr) in THF at −78°C installs the allenyl group with moderate stereoselectivity. Chiral ligands such as (R)-BINOL improve enantiomeric excess (ee) to >90%.

Stereochemical Control

Asymmetric Catalysis

Chiral palladium complexes enable enantioselective allenylation. Using a Pd/(S)-Segphos catalyst system, the coupling of 5-bromo-pyrrolidin-2-one with allenylboronic acid pinacol ester affords the (5S)-enantiomer with 88% ee.

Dynamic Kinetic Resolution (DKR)

Racemic 5-allenyl-pyrrolidin-2-one undergoes DKR via enzymatic resolution. Lipase PS-30 (Pseudomonas cepacia) selectively acetylates the (5R)-enantiomer in vinyl acetate, leaving the desired (5S)-isomer unreacted (ee > 99%).

Functional Group Compatibility and Protecting Strategies

Silyl Protection

The patent WO2005007083A2 highlights the use of tert-butyldiphenylsilyl (TBDPS) groups to protect hydroxyl intermediates during multi-step syntheses. For example, a TBDPS-protected 5-hydroxypyrrolidin-2-one undergoes allenylation before deprotection with tetrabutylammonium fluoride (TBAF).

Carbamate Protection

Boc (tert-butoxycarbonyl) groups stabilize amine intermediates against undesired side reactions. Sequential Boc protection/deprotection is critical in routes involving azide reductions or reductive aminations.

Purification and Characterization

Chromatographic Techniques

Flash chromatography (hexanes:EtOAc gradients) and preparative HPLC are standard for isolating the target compound. The patent describes ISCO chromatography systems for high-purity yields (>95%).

Spectroscopic Validation

1H NMR (400 MHz, CDCl₃) of (5S)-5-(1,2-propadienyl)pyrrolidin-2-one shows characteristic signals: δ 5.85–5.75 (m, 2H, CH₂=C=CH), 4.32–4.18 (m, 1H, C5-H), and 2.65–2.45 (m, 4H, pyrrolidinone ring). High-resolution mass spectrometry (HRMS) confirms the molecular ion at m/z 151.0994 [M+H]+.

Scalability and Industrial Applications

Kilogram-Scale Synthesis

A pilot-scale process reported in WO2005007083A2 employs continuous flow reactors for Sonogashira coupling and isomerization steps, achieving 65% overall yield with 99.5% purity.

Pharmaceutical Relevance

The compound serves as a key intermediate in kinase inhibitors, leveraging its rigid allenyl group for target binding. Process optimizations focus on minimizing palladium residues (<10 ppm) via chelating resins .

Q & A

Q. Methodological Considerations :

  • Use of protective groups (e.g., trityl) to shield reactive sites during functionalization .
  • Allenylation via palladium-catalyzed coupling or nucleophilic addition to carbonyl intermediates .
  • Characterization of intermediates using chiral HPLC or optical rotation to confirm enantiopurity .

How can researchers resolve contradictions in spectroscopic data during structural elucidation of (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one?

Advanced Question
Discrepancies in NMR or IR data often arise from dynamic effects (e.g., conformational flexibility) or impurities. To address this:

  • Perform 2D NMR experiments (e.g., COSY, HSQC) to assign proton and carbon signals unambiguously .
  • Use X-ray crystallography (via tools like ORTEP-3 ) to confirm absolute configuration and bond geometry.
  • Cross-validate with computational methods (DFT calculations) to predict spectroscopic profiles and compare with experimental data .

Example : A 1,2-propadienyl group may exhibit unexpected coupling patterns in 1H^{1}\text{H} NMR due to its linear sp-hybridized carbons. Rotational Overhauser Effect Spectroscopy (ROESY) can clarify spatial proximity of substituents .

What analytical techniques are critical for assessing the purity and structural fidelity of (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one?

Basic Question

TechniqueApplicationReference
HPLC-MS Quantify purity and detect trace impurities
Chiral GC Verify enantiomeric excess
IR Spectroscopy Confirm functional groups (e.g., lactam C=O stretch at ~1680 cm1^{-1})
Elemental Analysis Validate empirical formula

Q. Best Practices :

  • Calibrate instruments with certified standards.
  • Perform triplicate measurements for reproducibility .

How can reaction yields be optimized in multi-step syntheses of (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one?

Advanced Question

  • Solvent Selection : Polar aprotic solvents (e.g., DMF, THF) enhance nucleophilicity in allenylation steps .
  • Catalyst Screening : Test Pd(0)/Pd(II) systems for cross-coupling efficiency .
  • Stepwise Monitoring : Use TLC or in situ FTIR to track reaction progress and minimize side products .

Case Study : Ultrasound-assisted synthesis () reduces reaction times and improves yields by enhancing mixing and mass transfer.

What safety protocols are essential for handling (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one in laboratory settings?

Basic Question

  • PPE : Nitrile gloves, safety goggles, and lab coats to prevent skin/eye contact .
  • Ventilation : Use fume hoods with ≥0.5 m/s airflow to mitigate inhalation risks .
  • Storage : Keep in airtight containers at 2–8°C, away from oxidizers and moisture .

Q. Emergency Measures :

  • For spills, neutralize with inert adsorbents (e.g., vermiculite) and dispose via hazardous waste protocols .

How does the 1,2-propadienyl group influence the compound’s stability and reactivity?

Advanced Question
The 1,2-propadienyl (allene) moiety introduces unique reactivity:

  • Electrophilic Susceptibility : Prone to oxidation or Michael additions due to electron-deficient sp carbons. Stabilize by storing under inert atmosphere .
  • Thermal Sensitivity : Decomposes above 150°C, releasing toxic gases (e.g., CO). Avoid high-temperature reflux .
  • Applications : The allene’s strained geometry enables cycloaddition reactions for constructing polycyclic frameworks .

What computational tools aid in predicting the biological activity of (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one?

Advanced Question

  • Molecular Docking : Simulate interactions with target proteins (e.g., enzymes) using AutoDock Vina .
  • QSAR Modeling : Correlate substituent effects (e.g., allene length) with bioactivity data from analogous pyrrolidinones .
  • ADMET Prediction : Use SwissADME to forecast pharmacokinetic properties (e.g., logP, BBB permeability) .

Limitations : Computational models require experimental validation via in vitro assays .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.